BL-191;PTX;Oxpentifylline
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Overview
Description
It is an orally active non-selective phosphodiesterase inhibitor with immune modulation, anti-inflammatory, hemorheological, anti-fibrinolytic, and anti-proliferation effects . Pentoxifylline is primarily used to improve blood flow in patients with peripheral vascular disease and cerebrovascular disease .
Preparation Methods
Synthetic Routes and Reaction Conditions
Pentoxifylline is synthesized through a multi-step process involving the reaction of theobromine with chloroacetic acid, followed by cyclization and methylation . The reaction conditions typically involve the use of solvents such as dimethyl sulfoxide (DMSO) and catalysts to facilitate the reactions .
Industrial Production Methods
Industrial production of pentoxifylline involves large-scale synthesis using similar chemical routes as in laboratory synthesis but optimized for higher yields and purity. The process includes stringent quality control measures to ensure the final product meets pharmaceutical standards .
Chemical Reactions Analysis
Types of Reactions
Pentoxifylline undergoes various chemical reactions, including:
Oxidation: Pentoxifylline can be oxidized to form different metabolites.
Reduction: It can be reduced under specific conditions to yield different derivatives.
Substitution: Pentoxifylline can undergo substitution reactions, particularly at the methylxanthine core.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions .
Major Products Formed
The major products formed from these reactions include various pentoxifylline derivatives, which may have different pharmacological properties .
Scientific Research Applications
Pentoxifylline has a wide range of scientific research applications:
Mechanism of Action
Pentoxifylline acts by inhibiting phosphodiesterase, leading to increased levels of cyclic adenosine monophosphate (cAMP) within cells . This results in decreased blood viscosity, improved erythrocyte flexibility, and inhibition of platelet aggregation . Additionally, pentoxifylline increases leukocyte deformability and inhibits neutrophil adhesion and activation .
Comparison with Similar Compounds
Similar Compounds
Theophylline: Another methylxanthine derivative with bronchodilator effects.
Caffeine: A well-known stimulant with similar phosphodiesterase inhibitory properties.
Aminophylline: A compound similar to theophylline, used in the treatment of respiratory diseases.
Uniqueness of Pentoxifylline
Pentoxifylline is unique due to its broad range of effects, including immune modulation, anti-inflammatory, hemorheological, anti-fibrinolytic, and anti-proliferation properties . Its ability to improve blood flow and reduce blood viscosity makes it particularly valuable in the treatment of vascular diseases .
Properties
IUPAC Name |
3,7-dimethyl-1-(5-oxohexyl)-5H-purin-7-ium-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N4O3/c1-9(18)6-4-5-7-17-12(19)10-11(14-8-15(10)2)16(3)13(17)20/h8,10H,4-7H2,1-3H3/q+1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAZHJDUQMYELJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CCCCN1C(=O)C2C(=NC=[N+]2C)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N4O3+ |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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